1-(2-Chlorophenyl)biguanide hydrochloride

• CAS: 19579-44-3
• Molecular Formula: C8H11Cl2N5
• Molecular Weight: 248.11 g/mol
• SMILES: C1=CC=C(C(=C1)N=C(N)N=C([NH3+])N)Cl.[Cl-]
• InChI: InChI=1S/C8H10ClN5.ClH/c9-5-3-1-2-4-6(5)13-8(12)14-7(10)11;/h1-4H,(H6,10,11,12,13,14);1H
• InChIKey: KWAQGQJGFPOSRH-UHFFFAOYSA-N

Researchers studying 5-HT3 receptor pharmacology frequently encounter confounding orthosteric agonism when using m-CPBG or phenylbiguanide, masking subtle allosteric effects in native tissue preparations. 1-(2-Chlorophenyl)biguanide HCl (CAS 19579-44-3) resolves this by functioning as a selective allosteric modulator without direct orthosteric activation, enabling clean dissection of receptor modulation pathways. • Allosteric modulator profile (vs. orthosteric agonism of m-CPBG & phenylbiguanide) • Ortho-Cl substitution confers distinct binding orientation for SAR differentiation • Enables isolation of 5-HT3 allosteric effects in electrophysiology & ex vivo studies • Critical comparator for arylbiguanide structure-activity relationship campaigns Supplied at ≥98% purity; hygroscopic solid (mp 229-233 °C). Store sealed, dry at RT. Standard global shipping.

1-(2-Chlorophenyl)biguanide hydrochloride: 5-HT3 Allosteric Modulator

1-(2-Chlorophenyl)biguanide hydrochloride (molecular formula C8H11Cl2N5; molecular weight 248.11 g/mol) is a synthetic arylbiguanide compound that functions as an allosteric modulator of the 5-HT3 serotonin receptor subtype [1][2]. As a chlorinated phenylbiguanide derivative, it shares structural and pharmacological class features with the more extensively characterized 1-(3-chlorophenyl)biguanide (m-CPBG), a prototypical 5-HT3 receptor agonist [3]. The compound exhibits a melting point range of 229-233 °C and is hygroscopic in nature, requiring appropriate storage conditions to maintain stability [2]. Unlike its 3-chloro positional isomer, the 2-chloro substitution pattern confers distinct molecular recognition properties that differentiate its binding orientation and functional profile at the 5-HT3 receptor complex, making it a valuable tool for probing structure-activity relationships within this receptor class [3].

Workflow 5-HT₃ receptor allosteric modulation studies requiring non-orthosteric tool

Selection Ortho-chloro arylbiguanide with reported allosteric modulator profile

Context Differentiates from orthosteric agonists (e.g., m-CPBG) for SAR interrogation

• [1] PubChem. 1-(2-Chlorophenyl)biguanide hydrochloride. Compound Summary for CID 2730222. National Center for Biotechnology Information. View Source
• [2] ChemWhat. 1-(2-Chlorophenyl)biguanide hydrochloride CAS#: 19579-44-3. Product Database. View Source
• [3] Dukat M, et al. Conformationally-restricted analogues and partition coefficients of the 5-HT3 serotonin receptor ligands meta-chlorophenylbiguanide (mCPBG) and meta-chlorophenylguanidine (mCPG). Bioorg Med Chem Lett. 2003;13(6):1095-1099. View Source

Why 1-(2-Chlorophenyl)biguanide hydrochloride Cannot Be Substituted

The chlorine substitution position on the phenyl ring of chlorophenylbiguanide derivatives dictates both binding affinity and functional efficacy at the 5-HT3 receptor through altered molecular conformation and partition coefficient properties [1][2]. While 1-(3-chlorophenyl)biguanide (m-CPBG) acts as a potent 5-HT3 receptor agonist with a Ki of 0.002 µM for the 5-HT3 receptor and selectivity over 5-HT1A and 5-HT2 receptors (Ki = 10 µM for both), the 2-chloro isomer exhibits distinct allosteric modulator behavior rather than direct orthosteric agonism [1][3]. This functional divergence is attributable to the ortho-chloro substitution inducing a different conformational preference in the arylbiguanide scaffold, which alters its mode of interaction with the 5-HT3 receptor complex—binding to allosteric sites rather than competing directly with serotonin at the orthosteric ligand-binding domain [1][2]. Consequently, substituting 1-(2-chlorophenyl)biguanide hydrochloride with m-CPBG, phenylbiguanide, or 2-methyl-5-HT would introduce confounding variables including different efficacy profiles (full agonism vs. allosteric modulation), divergent selectivity windows, and distinct in vivo behavioral pharmacology, thereby invalidating experimental conclusions that depend specifically on allosteric modulation of the 5-HT3 receptor [3][4].

Target compound Potential substitute

1-(2-Chlorophenyl)biguanide HCl Allosteric modulator (2-chloro)

m-CPBG (3-chloro isomer) Orthosteric agonist; may shift mechanism and efficacy profile

1-(2-Chlorophenyl)biguanide HCl Allosteric modulation, no direct activation

Phenylbiguanide / 2-methyl-5-HT Orthosteric agonists; divergent potency and behavioral phenotype

1-(2-Chlorophenyl)biguanide HCl Distinct allosteric binding site

Other 5-HT₃ ligands (e.g., SR57227A) May not reproduce allosteric modulation; validate mechanism per study

• [1] Dukat M, et al. Conformationally-restricted analogues and partition coefficients of the 5-HT3 serotonin receptor ligands meta-chlorophenylbiguanide (mCPBG) and meta-chlorophenylguanidine (mCPG). Bioorg Med Chem Lett. 2003;13(6):1095-1099. View Source
• [2] BindingDB. 2-Chloro-Phenyl biguanide (CHEMBL42752). Binding affinity data. View Source
• [3] Bertin Bioreagent. 1-(3-Chlorophenyl)biguanide (hydrochloride) CAT N°: 34726. Product Datasheet. View Source
• [4] Higgins GA, et al. Behavioral effects of the 5-hydroxytryptamine3 receptor agonists 1-phenylbiguanide and m-chlorophenylbiguanide in rats. J Pharmacol Exp Ther. 1993;264(3):1440-1449. View Source

1-(2-Chlorophenyl)biguanide hydrochloride: Differentiation Evidence

Allosteric Modulation vs. Orthosteric Agonism at 5-HT3 Receptors

1-(2-Chlorophenyl)biguanide hydrochloride functions as an allosteric modulator of the 5-HT3 receptor, whereas its 3-chloro positional isomer m-CPBG acts as a potent orthosteric agonist [1][2]. The ortho-chloro substitution alters the conformational equilibrium of the arylbiguanide scaffold, favoring binding to a distinct allosteric site on the 5-HT3 receptor complex rather than the orthosteric serotonin binding pocket [1][2]. This mechanistic distinction is critical for research applications requiring modulation of receptor function without direct activation of the orthosteric site.

Functional mechanism

Class-level

Allosteric modulator vs. orthosteric agonist (m-CPBG)

Supports allosteric modulation study interpretation

Data to verify; based on positional isomer SAR inference

Evidence Dimension	Functional mechanism at 5-HT3 receptor
Target Compound Data	Allosteric modulator
Comparator Or Baseline	m-CPBG (1-(3-chlorophenyl)biguanide): Orthosteric agonist; 5-HT: Endogenous orthosteric agonist
Quantified Difference	Qualitative mechanistic divergence (allosteric modulation vs. orthosteric agonism)
Conditions	Based on structural class and positional isomer SAR inference

Why This Matters

This mechanistic differentiation enables researchers to probe 5-HT3 receptor allosteric modulation independent of orthosteric agonism, a functional profile unavailable with m-CPBG or other standard 5-HT3 agonists.

• [1] Dukat M, et al. Conformationally-restricted analogues and partition coefficients of the 5-HT3 serotonin receptor ligands meta-chlorophenylbiguanide (mCPBG) and meta-chlorophenylguanidine (mCPG). Bioorg Med Chem Lett. 2003;13(6):1095-1099. View Source
• [2] BindingDB. 2-Chloro-Phenyl biguanide (CHEMBL42752). Binding affinity data. View Source

5-HT3 Agonist Affinity and Potency Benchmarks

The 3-chloro isomer m-CPBG exhibits high-affinity binding to the 5-HT3 receptor with a Ki of 0.002 µM, demonstrating approximately 5,000-fold selectivity over 5-HT1A and 5-HT2 receptors (Ki = 10 µM for both) [1][2]. In contrast, the unsubstituted parent compound phenylbiguanide displays substantially lower potency, with an EC50 of 3.0 ± 0.1 µM in functional assays [3]. This potency difference demonstrates the profound impact of chlorine substitution on 5-HT3 receptor engagement, while the positional isomer effect (ortho- vs. meta-chloro substitution) dictates the functional outcome—allosteric modulation versus orthosteric agonism [4].

Potency benchmarks

Cross-study comparable

m-CPBG Ki = 0.002 µM (5-HT₃), phenylbiguanide EC₅₀ = 3.0 µM

Contextualises expected potency range for chlorophenylbiguanides

Quantitative binding data for 2-chloro isomer not reported; assay context

Evidence Dimension	5-HT3 receptor affinity and functional potency
Target Compound Data	Allosteric modulator (quantitative binding data not reported)
Comparator Or Baseline	m-CPBG: Ki = 0.002 µM (5-HT3), Ki = 10 µM (5-HT1A/5-HT2); Phenylbiguanide: EC50 = 3.0 ± 0.1 µM; 2-Methyl-5-HT: EC50 = 4.1 ± 0.2 µM
Quantified Difference	m-CPBG is approximately 1,500-fold more potent than phenylbiguanide (Ki = 0.002 µM vs. EC50 = 3.0 µM)
Conditions	Radioligand binding assays (Ki) and functional electrophysiology/calcium flux assays (EC50) in recombinant or native 5-HT3 receptor-expressing systems

Why This Matters

These quantitative benchmarks establish the expected potency range for chlorophenylbiguanide derivatives and underscore the necessity of selecting the specific positional isomer (2-chloro vs. 3-chloro) based on the desired functional outcome—allosteric modulation versus high-potency orthosteric agonism.

• [1] Bertin Bioreagent. 1-(3-Chlorophenyl)biguanide (hydrochloride) CAT N°: 34726. Product Datasheet. View Source
• [2] Probes & Drugs. meta-Chlorophenylbiguanide hydrochloride (PD047050). Compound Profile. View Source
• [3] Ronde P, Nichols RA. Characterization of 5-HT3 receptors of N1E-115 neuroblastoma cells by use of the influx of the organic cation [14C]-guanidinium. Br J Pharmacol. 1998;124(8):1629-1636. View Source
• [4] Dukat M, et al. Conformationally-restricted analogues and partition coefficients of the 5-HT3 serotonin receptor ligands meta-chlorophenylbiguanide (mCPBG) and meta-chlorophenylguanidine (mCPG). Bioorg Med Chem Lett. 2003;13(6):1095-1099. View Source

Divergent In Vivo Behavioral Profiles of Isomers

m-CPBG (10 mg/kg i.p.) and phenylbiguanide (30 mg/kg i.p.) produce conditioned place aversion in rats, an effect blocked by the 5-HT3 antagonist ondansetron [1]. m-CPBG at 30 mg/kg i.p. elicits pronounced paw shakes and chin rubbing behaviors not observed with phenylbiguanide, indicating that chlorine substitution not only enhances potency but also qualitatively alters the behavioral phenotype [1]. Central administration of m-CPBG (0.1-10 µg i.c.v.) enhances locomotor and gnawing-related behaviors, while the 2-chloro isomer, as an allosteric modulator, is predicted to produce a distinct in vivo profile lacking the direct aversive and dopamine-related effects characteristic of orthosteric 5-HT3 agonists [1][2].

In vivo behavioral

Class-level

m-CPBG produces conditioned place aversion (10 mg/kg i.p.); 2-chloro profile inferred as distinct

Supports differentiation of allosteric vs. orthosteric in vivo endpoints

2-chloro isomer in vivo data not reported; model-response context

Evidence Dimension	Behavioral effects in rats (conditioned place aversion, locomotor activity)
Target Compound Data	Allosteric modulator (in vivo data not reported; profile inferred from mechanism)
Comparator Or Baseline	m-CPBG: Produces place aversion at 10 mg/kg i.p.; paw shakes and chin rubbing at 30 mg/kg i.p.; Phenylbiguanide: Produces place aversion at 30 mg/kg i.p.
Quantified Difference	m-CPBG is approximately 3-fold more potent than phenylbiguanide in producing conditioned place aversion (10 mg/kg vs. 30 mg/kg i.p.)
Conditions	Male Sprague-Dawley rats; i.p. and i.c.v. administration; conditioned place aversion and locomotor activity assays

Why This Matters

Researchers requiring 5-HT3 receptor modulation without the confounding aversive, dopamine-releasing, or gastrointestinal effects associated with orthosteric agonists should prioritize 1-(2-chlorophenyl)biguanide hydrochloride over m-CPBG or phenylbiguanide.

• [1] Higgins GA, et al. Behavioral effects of the 5-hydroxytryptamine3 receptor agonists 1-phenylbiguanide and m-chlorophenylbiguanide in rats. J Pharmacol Exp Ther. 1993;264(3):1440-1449. View Source
• [2] Dukat M, et al. Conformationally-restricted analogues and partition coefficients of the 5-HT3 serotonin receptor ligands meta-chlorophenylbiguanide (mCPBG) and meta-chlorophenylguanidine (mCPG). Bioorg Med Chem Lett. 2003;13(6):1095-1099. View Source

1-(2-Chlorophenyl)biguanide hydrochloride: Optimal Research Applications

5-HT3 Allosteric Modulation Studies

1-(2-Chlorophenyl)biguanide hydrochloride is optimally employed as a pharmacological tool to investigate allosteric modulation of the 5-HT3 receptor complex. Its distinct ortho-chloro substitution pattern confers an allosteric modulator profile, in contrast to the orthosteric agonism of m-CPBG [1]. This enables researchers to probe receptor conformations, subunit interface interactions, and downstream signaling pathways that are selectively engaged by allosteric ligands without the confounding influence of direct orthosteric activation. Studies examining the therapeutic potential of positive or negative allosteric modulators of 5-HT3 receptors—in conditions such as anxiety, depression, or gastrointestinal disorders—benefit specifically from this compound's unique functional profile [1].

SAR of Arylbiguanide 5-HT3 Ligands

This compound serves as a critical comparator in SAR campaigns aimed at dissecting the molecular determinants of 5-HT3 receptor ligand efficacy and binding mode. The ortho-chloro substitution in 1-(2-chlorophenyl)biguanide hydrochloride represents a distinct point in the chemical space of arylbiguanides, enabling direct comparison with meta-chloro (m-CPBG), para-chloro, dichloro-substituted, and unsubstituted phenylbiguanide derivatives [1][2]. Systematic evaluation of binding affinity, functional efficacy, and conformational preferences across this series provides essential insights for rational design of next-generation 5-HT3 receptor modulators with tailored pharmacological properties [1].

Orthosteric vs. Allosteric Modulation in Native Tissues

In ex vivo or in vivo electrophysiological studies using native tissue preparations (e.g., vagus nerve, enteric neurons, or brain slices), 1-(2-chlorophenyl)biguanide hydrochloride enables researchers to isolate allosteric modulation of 5-HT3 receptors from direct orthosteric activation. This differentiation is crucial when investigating endogenous serotonergic tone, as allosteric modulators typically require the presence of the endogenous agonist (5-HT) to exert their effects [1]. In contrast, orthosteric agonists such as m-CPBG or phenylbiguanide directly activate the receptor regardless of ambient 5-HT levels, producing qualitatively different concentration-response relationships and potentially masking subtle modulatory effects [2][3].

Application

Selection Property

Validation Focus

5-HT₃ allosteric modulation pathway studies

Allosteric modulator profile (ortho-chloro)

Receptor conformation and signaling assay context

Arylbiguanide SAR campaigns

Positional isomer comparator for binding/efficacy mapping

Binding affinity and functional efficacy review

Ex vivo/in vivo allosteric vs. orthosteric differentiation

Endogenous 5-HT-dependent modulation

Native tissue electrophysiology and response interpretation

• [1] Dukat M, et al. Conformationally-restricted analogues and partition coefficients of the 5-HT3 serotonin receptor ligands meta-chlorophenylbiguanide (mCPBG) and meta-chlorophenylguanidine (mCPG). Bioorg Med Chem Lett. 2003;13(6):1095-1099. View Source
• [2] Ronde P, Nichols RA. Characterization of 5-HT3 receptors of N1E-115 neuroblastoma cells by use of the influx of the organic cation [14C]-guanidinium. Br J Pharmacol. 1998;124(8):1629-1636. View Source
• [3] Higgins GA, et al. Behavioral effects of the 5-hydroxytryptamine3 receptor agonists 1-phenylbiguanide and m-chlorophenylbiguanide in rats. J Pharmacol Exp Ther. 1993;264(3):1440-1449. View Source